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Compound of Interest

Compound Name: 9-Hexadecenoic acid

CAS No.: 2091-29-4

Cat. No.: B1237606

Get Quote

Executive Summary & Operational Stance
9-Hexadecenoic acid (Palmitoleic acid) is a monounsaturated fatty acid commonly used in

lipidomics, cell culture supplementation, and drug delivery research. While it poses low acute

toxicity compared to heavy metals or volatile organics, its improper disposal leads to significant

infrastructure damage (plumbing blockages due to lipophilicity) and regulatory non-compliance.

The Core Directive: 9-Hexadecenoic acid must never be disposed of down the drain. Despite

being a biological lipid, it is classified as chemical waste in a laboratory setting. It requires

segregation into Non-Halogenated Organic waste streams, unless contaminated with

halogenated extraction solvents (e.g., Chloroform).

Chemical Profile & Waste Characterization
To ensure safe handling, one must understand the physical properties that dictate disposal

logistics.
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Property Specification Operational Implication

Chemical Name
9-Hexadecenoic acid

(Palmitoleic acid)

Standard nomenclature for

labeling.

CAS Number 373-49-9
Unique identifier for waste

manifests.

Physical State Liquid (at >1°C) / Oil
Requires leak-proof secondary

containment.

Flash Point >110°C (Closed Cup)
Combustible. Store away from

oxidizers.

Water Solubility Negligible (Hydrophobic)
Strictly prohibited from sink

disposal.

RCRA Status Non-Listed (General Organic)

managed as "Non-RCRA

Regulated" unless ignitable

(D001).

Scientist's Note: Although pure Palmitoleic acid has a high flash point, it is frequently dissolved

in Ethanol or Methanol. In these cases, the solvent dictates the hazard, typically elevating the

waste to Class 3 Flammable Liquid (D001).

Pre-Disposal Safety & Spill Management
Before initiating disposal, ensure the immediate environment is secure.

Personal Protective Equipment (PPE)
Nitrile Gloves: 9-Hexadecenoic acid is a skin irritant. Standard nitrile provides sufficient

permeation resistance.

Safety Goggles: Splash protection is mandatory.

Lab Coat: Standard cotton/poly blend.

Spill Response Protocol
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If a spill occurs during transfer to waste containers:

Containment: Do not use water. Water will spread the hydrophobic oil.

Absorption: Use an inert absorbent (Vermiculite, dry sand, or oil-absorbent pads).

Cleanup: Scoop absorbed material into a solid waste container.

Decontamination: Clean the surface with a detergent solution (soap and water) to emulsify

residual lipids, followed by an ethanol wipe.

Step-by-Step Disposal Protocol
Phase 1: Stream Segregation
The most common error in lipid disposal is cross-contamination. You must determine the

"Matrix" of your waste.

Scenario A: Pure Chemical / Oil Residue

Classification: Non-Halogenated Organic Waste.

Action: Dispose of in the standard organic solvent carboy (e.g., with Acetone/Methanol

waste) OR a dedicated "Oils/Lipids" container if volume is high (>1L).

Scenario B: Lipidomics Extraction (Bligh & Dyer / Folch)

Context: The acid is mixed with Chloroform or Dichloromethane.

Classification:Halogenated Organic Waste.

Action: MUST go into the Halogenated waste stream. Mixing this with non-halogenated

waste renders the entire volume expensive to incinerate.

Phase 2: Container Selection & Labeling
Select Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid LDPE for long-

term storage of concentrated fatty acids as stress-cracking can occur.
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Headspace: Leave at least 10% headspace in the container to allow for expansion.

Labeling:

Attach the hazardous waste tag before adding the first drop.

Write "9-Hexadecenoic acid" fully. Do not use abbreviations like "16:1 n-7".

Check "Irritant" on the hazard matrix.

Phase 3: Satellite Accumulation Area (SAA) Storage
Keep the container in a designated SAA near the point of generation.

Ensure the cap is tightly closed when not actively adding waste (EPA Requirement).

Secondary containment (tray) is required to catch drips.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logic flow for categorizing 9-Hexadecenoic acid waste

based on experimental conditions.
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Waste Generation:
9-Hexadecenoic Acid

Is it mixed with
solvents?

Pure Substance
or Oil Residue

No

Identify Solvent
Type

Yes

Non-Halogenated
Organic Waste

DISPOSE: General
Organic Waste

Contains Chloroform/
DCM/Methylene Chloride

Halogens Present

Contains Methanol/
Ethanol/Hexane

No Halogens

DISPOSE: Halogenated
Waste Stream

DISPOSE: Flammable
Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 9-Hexadecenoic acid based on solvent

contamination. Note that the presence of halogenated solvents (red path) dictates the strictest

disposal requirements.

Regulatory & Environmental Context
Understanding the why reinforces compliance.
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EPA/RCRA Compliance: While 9-Hexadecenoic acid is not a "Listed" waste (P or U list), it

is a "Characteristic" waste if mixed with ignitable solvents (D001).

BOD Loading: If poured down the drain, fatty acids create high Biological Oxygen Demand

(BOD) in water treatment facilities and form "fatbergs" in plumbing. This violates the Clean

Water Act prohibitions on introducing viscous pollutants that cause obstruction.

Final Fate: The preferred industry standard for this waste is Fuel Blending, where high-BTU

organic waste is used as secondary fuel in cement kilns, ensuring energy recovery and

complete destruction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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